Cas no 6337-98-0 ( )

• Product name: &nbsp
• CAS No: 6337-98-0
• MF: C₁₀H₂₀O₂
• MW: 172.2646
• CID: 960045
• PubChem ID: 235801

  Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2,6-dimethylheptanal
• DTXSID80949786
• 6337-98-0
• NSC37543
• EINECS 250-251-7
• (1)-2-Oxobornane-10-sulphonic acid, compound with piperazine
• 71750-55-5
• NSC-37543
• NS00084369
• (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid--piperazine (1/1)
• Piperazine 2-oxobornane-10-sulphonate
• 30583-08-5
• DB-231678
• SCHEMBL7847700
• EINECS 275-982-9
• PIPERAZINE 2-OXOBORNANE-10-SULFONATE
•  

• Inchi： InChI=1S/C10H16O4S.C4H10N2/c1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14;1-2-6-4-3-5-1/h7H,3-6H2,1-2H3,(H,12,13,14);5-6H,1-4H2
• InChI Key： JSAZTUYNZHDFNH-UHFFFAOYSA-N
• SMILES： CC1(C2CCC1(C(=O)C2)CS(=O)(=O)O)C.C1CNCCN1

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 318.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.18720